BENGHE Safety Operating Guide

Check Availability & Pricing

Navigating the Disposal of SR12813: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SR12813

Cat. No.: B1662164

For researchers, scientists, and drug development professionals, the responsible disposal of
chemical compounds is a critical component of laboratory safety and environmental
stewardship. This guide provides essential safety and logistical information for the proper
disposal of SR12813, a potent pregnane X receptor (PXR) agonist and HMG-CoA reductase
inhibitor.[1][2]

Disclaimer: A specific Safety Data Sheet (SDS) with detailed disposal instructions for SR12813
is not publicly available. The following procedures are based on general best practices for the
disposal of research-grade chemical compounds. It is imperative to consult with your
institution's Environmental Health and Safety (EHS) department for specific guidance and to
ensure compliance with all federal, state, and local regulations.

Chemical and Physical Properties of SR12813

A clear understanding of a compound's properties is fundamental to its safe handling and
disposal. Below is a summary of the available data for SR12813.
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Property Value Reference

[13,5-Bis(1, 1-dimethylethyl)-4-

) hydroxyphenyllethenylidene]bi
Chemical Name O [2]
s-phosphonic acid tetraethyl

ester
Molecular Formula C24H4207P2 [1]
Molecular Weight 504.53 g/mol [1]
CAS Number 126411-39-0 [1]
Purity >98% (HPLC) [2]
Solubility DMSO: 100 mg/mL (198.2 o
mM)
Storage 3 years at -20°C (powder) [1]

Step-by-Step Disposal Protocol for SR12813

The following protocol outlines a general procedure for the safe disposal of SR12813 and its
associated waste.

1. Personal Protective Equipment (PPE): Before handling SR12813 for disposal, ensure you
are wearing appropriate PPE, including:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield

e Alaboratory coat

2. Waste Segregation and Collection:

e Solid Waste: Collect un-used or expired SR12813 powder, as well as any contaminated
materials such as weigh boats, pipette tips, and gloves, in a dedicated, clearly labeled
hazardous waste container.
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e Liquid Waste: Solutions containing SR12813 should be collected in a separate, sealed, and
clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless approved by your EHS department.

e Sharps: Any sharps, such as needles or broken glass contaminated with SR12813, must be
disposed of in a designated sharps container for chemical waste.

3. Container Labeling: All waste containers must be clearly labeled with the following
information:

The words "Hazardous Waste"

e The full chemical name: "SR12813" or "[[3,5-Bis(1,1-dimethylethyl)-4-
hydroxyphenyllethenylidene]bis-phosphonic acid tetraethyl ester”

» The approximate concentration and quantity of the waste
e The date of accumulation

4. Storage of Hazardous Waste: Store sealed hazardous waste containers in a designated and
secure satellite accumulation area within the laboratory. This area should be away from general
laboratory traffic and incompatible materials.

5. Final Disposal: Contact your institution's EHS department to arrange for the pickup and
disposal of the hazardous waste. Follow all institutional and regulatory procedures for waste
manifest and handover. Never dispose of SR12813 down the drain or in the regular trash.

Experimental Protocol: General Chemical Waste
Neutralization (lllustrative)

While a specific neutralization protocol for SR12813 is not available, a general approach for
many organic compounds involves chemical degradation. This should only be performed by
trained personnel and with the explicit approval and guidance of your EHS department. A
hypothetical example for a similar compound might involve:

o Selection of a suitable oxidizing agent: Based on the chemical structure, an agent like
sodium hypochlorite (bleach) or potassium permanganate might be considered.
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e Reaction setup: In a properly functioning chemical fume hood, the waste solution would be
slowly added to a stirred solution of the oxidizing agent in an appropriate solvent.

e Monitoring: The reaction would be monitored for signs of completion, such as a color change
or cessation of gas evolution.

» Quenching and Workup: Any excess oxidizing agent would be quenched with a suitable
reducing agent. The resulting mixture would then be neutralized.

» Final Disposal: The neutralized solution would still be collected as hazardous waste for
professional disposal, as it may contain byproducts that are not suitable for drain disposal.

It is crucial to reiterate that this is an illustrative example and not a validated protocol for
SR12813.

SR12813 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of SR12813.
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SR12813 Disposal Workflow Diagram

By adhering to these general guidelines and consulting with your institution's safety
professionals, you can ensure the safe and compliant disposal of SR12813, protecting both
yourself and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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